Cas no 5579-05-5 (Paxamate)

Paxamate structure
Paxamate structure
Product Name:Paxamate
CAS No:5579-05-5
MF:C14H13NO2
MW:227.258523702621
CID:371362
PubChem ID:71210
Update Time:2025-04-19

Paxamate Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-4-ol,4-(N-methylcarbamate)
    • Paxamate; Paxamate [INN]; Paxamatum [INN-Latin]; p-Biphenylyl N-methylcarbamate; biphenyl-4-yl methylcarbamate; 4-Biphenylyl N-methylcarbamate; Paxamato [INN-Spanish]; N-Methyl-O-biphenyl-carbamat; Passamato [DCIT]; p-Phenyl-phenol-methylcarbamat; 4-Phenyl-phenyl-N-methylcarbamat; CCRIS 1837; 4-Biphenylyl methylcarbamate;
    • Paxamate
    • 4-Biphenylyl methylcarbamate
    • Paxamatum
    • p-Biphenylyl N-methylcarbamate
    • 4-Biphenylyl N-methylcarbamate
    • 27P0WQO4ZB
    • Paxamate [INN]
    • Passamato [DCIT]
    • Paxamatum [INN-Latin]
    • Paxamato [INN-Spanish]
    • Passamato
    • Paxamato
    • (4-phenylphenyl) N-methylcarbamate
    • Phenol, p-phenyl-, methylcarbamate
    • [1, methylcarbamate
    • (1,1'-Biphenyl)-4-ol, methylcarbamate
    • Carbamic acid, methyl-, 4-biphenylyl ester
    • NCIOpen2_003923
    • D
    • Carbamic acid, 4-biphenylyl ester
    • (4-Phenylphenyl)n-methylcarbamate
    • CHEMBL2104942
    • UNII-27P0WQO4ZB
    • Q27254222
    • NS00126804
    • 5579-05-5
    • DTXSID00204349
    • NSC-73146
    • SCHEMBL2109892
    • NSC 73146
    • NSC73146
    • CCRIS 1837
    • Inchi: 1S/C14H13NO2/c1-15-14(16)17-13-9-7-12(8-10-13)11-5-3-2-4-6-11/h2-10H,1H3,(H,15,16)
    • InChI Key: XZGFMHRLEMUFDK-UHFFFAOYSA-N
    • SMILES: O(C(NC)=O)C1C=CC(=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 227.09469
  • Monoisotopic Mass: 227.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 38.3

Experimental Properties

  • PSA: 38.33
  • LogP: 3.46270
Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.